Cas no 53855-47-3 (Ethyl 2-methyl-1H-indole-3-carboxylate)

• Product Name: Ethyl 2-methyl-1H-indole-3-carboxylate
• CAS No: 53855-47-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD07776235
• CID: 367283
• PubChem ID: 24873445
• Update Time: 2025-05-27

Ethyl 2-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-1H-indole-3-carboxylate
• 1H-Indole-3-carboxylicacid, 2-methyl-, ethyl ester
• 2-Methylindole-3-carboxylic acid ethyl ester
• ETHYL 2-METHYL-2,3-DIHYDRO-INDOLE-3-CARBOXYLATE
• Ethyl 2-Methylindole-3-Carboxylate
• Ethyl 2-methyl-3-indolecarboxylate
• 2-methyl-1H-indole-3-carboxylic acid ethyl ester
• Ethyl 2-methyl-indole-3-carboxylate
• PubChem7244
• 2-methyl-3-carbethoxyindole
• ARONIS24478
• ICXKIKDXKRONLF-UHFFFAOYSA-N
• KUC108715N
• STL356021
• BBL023477
• ZB013166
• AK146092
• Ethy
• A829799
• Ethyl 2-methylindole-3-carboxylate, 99%
• GEO-03725
• CS-W022663
• DTXSID00399027
• SY115336
• MFCD01863674
• ethyl 2-methylindoline-3-carboxylate
• AKOS000441637
• InChI=1/C12H13NO2/c1-3-15-12(14)11-8(2)13-10-7-5-4-6-9(10)11/h4-7,13H,3H2,1-2H
• 53855-47-3
• SCHEMBL2885446
• DS-8459
• FT-0652004
• KSC-27-002
• DB-360400

• MDL： MFCD07776235
• Inchi： 1S/C12H13NO2/c1-3-15-12(14)11-8(2)13-10-7-5-4-6-9(10)11/h4-7,13H,3H2,1-2H3
• InChI Key： ICXKIKDXKRONLF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.7
• Topological Polar Surface Area: 42.1

Experimental Properties

• Color/Form: solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 134-136 °C (lit.)
• Boiling Point: 344.1±22.0 °C at 760 mmHg
• Flash Point: 161.9±22.3 °C
• Refractive Index: 1.609
• PSA: 42.09000
• LogP: 2.65300
• Solubility: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-methyl-1H-indole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives